Cas no 1803846-94-7 (4,5-Difluoropyridine-2-methanol)

• Product Name: 4,5-Difluoropyridine-2-methanol
• CAS No: 1803846-94-7
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• CID: 4904902
• PubChem ID: 118851721
• Update Time: 2025-05-22

4,5-Difluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoropyridine-2-methanol

• Inchi： 1S/C6H5F2NO/c7-5-1-4(3-10)9-2-6(5)8/h1-2,10H,3H2
• InChI Key： QFXVKYIRDCHZKA-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(CO)C=1)F

Computed Properties

• Exact Mass: 145.03392011g/mol
• Monoisotopic Mass: 145.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 33.1

Additional information on 4,5-Difluoropyridine-2-methanol

4,5-Difluoropyridine-2-methanol: A Comprehensive Overview

4,5-Difluoropyridine-2-methanol, also known by its CAS number 1803846-94-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and agrochemicals.

The molecular structure of 4,5-Difluoropyridine-2-methanol consists of a pyridine ring with two fluorine atoms at the 4 and 5 positions and a hydroxymethyl group at the 2 position. This configuration imparts distinctive electronic and steric properties to the molecule, making it suitable for a wide range of chemical reactions. Researchers have explored its reactivity under different conditions, revealing its potential as a building block for more complex organic molecules.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4,5-Difluoropyridine-2-methanol. One notable approach involves the fluorination of pyridine derivatives using electrophilic fluorination techniques. These methods not only enhance the yield but also ensure high purity, which is critical for applications in sensitive fields such as pharmaceuticals.

In terms of applications, 4,5-Difluoropyridine-2-methanol has shown promise in the development of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. Recent research indicates that derivatives of this compound exhibit enhanced efficacy against various pests while maintaining environmental safety.

The pharmaceutical industry has also taken notice of 4,5-Difluoropyridine-2-methanol. Its role as an intermediate in drug synthesis has been explored, particularly in the development of anti-inflammatory and antiviral agents. Studies published in leading journals highlight its potential to contribute to the creation of novel therapeutic agents with improved bioavailability and efficacy.

Beyond its practical applications, 4,5-Difluoropyridine-2-methanol serves as a valuable model compound for studying fundamental chemical principles. Its electronic properties make it an ideal candidate for investigating π-conjugation effects and fluorine-induced steric interactions. These studies contribute to our broader understanding of organic chemistry and guide the design of future compounds with tailored properties.

In conclusion, 4,5-Difluoropyridine-2-methanol (CAS No. 1803846-94-7) stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in contemporary chemical science.